Cas no 2287339-89-1 (7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole)

• Product Name: 7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole
• CAS No: 2287339-89-1
• MF: C₁₁H₁₂ClN₃O
• MW: 237.685481071472
• CID: 6435543
• PubChem ID: 165738468
• Update Time: 2025-10-29

7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6749758
• 7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole
• 2287339-89-1

• Inchi： 1S/C11H12ClN3O/c12-9-2-1-3-10-11(9)15(14-13-10)8-4-6-16-7-5-8/h1-3,8H,4-7H2
• InChI Key： NUBVEMHNNZLLEY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N(C1CCOCC1)N=N2

Computed Properties

• Exact Mass: 237.0668897g/mol
• Monoisotopic Mass: 237.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.9Ų

Additional information on 7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole

Comprehensive Overview of 7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole (CAS No. 2287339-89-1): Properties, Applications, and Industry Insights

The compound 7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole (CAS No. 2287339-89-1) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzotriazole core and the oxan-4-yl substituent, make it a versatile intermediate for synthesizing biologically active compounds. Researchers and industry professionals frequently search for terms like "benzotriazole derivatives," "7-chloro-1H-1,2,3-benzotriazole synthesis," and "oxan-4-yl applications" to explore its potential.

In recent years, the demand for 7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole has surged due to its role in developing novel antimicrobial agents and enzyme inhibitors. The compound's chloro and benzotriazole moieties contribute to its reactivity, enabling modifications for targeted drug design. With the rise of antibiotic resistance, queries such as "new antimicrobial compounds 2024" and "benzotriazole-based drugs" highlight its relevance in addressing global health challenges.

The synthesis of CAS No. 2287339-89-1 typically involves multi-step reactions, including cyclization and functional group transformations. Optimizing its yield and purity is a common topic in organic chemistry forums, with searches like "high-purity benzotriazole synthesis" and "7-chloro-1H-1,2,3-benzotriazole scalability." Advanced techniques such as HPLC purification and crystallization are often employed to meet industry standards.

Beyond pharmaceuticals, 7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole is explored in material science for its potential in UV stabilizers and corrosion inhibitors. Its heterocyclic framework enhances stability under harsh conditions, making it a candidate for coatings and polymers. Searches like "benzotriazole in materials" and "oxan-4-yl stability" reflect growing interdisciplinary interest.

Environmental and safety profiles of CAS No. 2287339-89-1 are also critical considerations. Studies on its biodegradability and ecotoxicity align with the increasing focus on green chemistry. Keywords such as "sustainable heterocyclic compounds" and "eco-friendly benzotriazole derivatives" underscore this trend. Regulatory compliance, including REACH and FDA guidelines, further drives research into safer synthesis routes.

In summary, 7-chloro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole (CAS No. 2287339-89-1) is a multifaceted compound with expanding applications in medicine, agriculture, and materials. Its integration into high-value chemical workflows and alignment with sustainability goals position it as a key focus for future innovations. For deeper insights, explore trending queries like "benzotriazole patents 2024" and "oxan-4-yl in drug discovery."